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For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed overview and protocols for the in vitro susceptibility

testing of isavuconazonium, the prodrug of isavuconazole, in accordance with the Clinical and

Laboratory Standards Institute (CLSI) guidelines. Isavuconazole is a broad-spectrum triazole

antifungal agent effective against a range of yeasts and molds. Accurate susceptibility testing is

crucial for clinical decision-making, epidemiological surveillance, and drug development. This

document outlines the standardized methodologies for determining the minimum inhibitory

concentrations (MICs) of isavuconazole against clinically relevant fungal isolates.

Mechanism of Action
Isavuconazole targets the fungal cell membrane by inhibiting the enzyme lanosterol 14α-

demethylase, which is encoded by the CYP51 gene. This enzyme is a critical component of the

ergosterol biosynthesis pathway. By blocking this step, isavuconazole disrupts the production

of ergosterol, an essential component for fungal cell membrane integrity. The depletion of

ergosterol and the accumulation of toxic sterol precursors lead to impaired membrane function

and ultimately inhibit fungal growth.[1][2][3]

A diagram illustrating the mechanism of action of isavuconazole within the ergosterol

biosynthesis pathway is provided below.
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Isavuconazole Susceptibility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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